Cas no 104961-47-9 (1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester
• CAS No: 104961-47-9
• Molecular Formula: C₁₈H₁₇NO₄S
• Molecular Weight: 343.39688372612
• CID: 1150049

1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester
• 1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-, methyl ester

• InChIKey： SLTZWANUHXOYOE-UHFFFAOYSA-N
• Inchi： 1S/C18H17NO4S/c1-22-13-9-10-15-14(11-13)17(24(3)21)16(18(20)23-2)19(15)12-7-5-4-6-8-12/h4-11H,1-3H3
• SMILES： N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C)=O)=C1C(OC)=O

Computed Properties

• Exact Mass: 343.08791

Experimental Properties

• PSA: 57.53
• Boiling Point: 497.5±37.0 °C(Predicted)
• Melting Point: 140-144 °C
• Density: 1.29±0.1 g/cm3(Predicted)